Cas no 343373-39-7 (1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)
343373-39-7 structure
Product Name:1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:343373-39-7
MF:C16H11F4N3O
MW:337.27165722847
CID:6628769
PubChem ID:1480916
Update Time:2024-01-04
1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-FLUOROBENZYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 1-[(3-fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- 3H-1,2,4-Triazol-3-one, 2-[(3-fluorophenyl)methyl]-2,4-dihydro-4-[3-(trifluoromethyl)phenyl]-
- 2-[(3-fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-one
- 343373-39-7
- AKOS005096309
- 6N-045
- 1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
-
- Inchi: 1S/C16H11F4N3O/c17-13-5-1-3-11(7-13)9-23-15(24)22(10-21-23)14-6-2-4-12(8-14)16(18,19)20/h1-8,10H,9H2
- InChI Key: MFRPZOCZRJUPRG-UHFFFAOYSA-N
- SMILES: N1=CN(C2=CC=CC(C(F)(F)F)=C2)C(=O)N1CC1=CC=CC(F)=C1
Computed Properties
- Exact Mass: 337.08382463g/mol
- Monoisotopic Mass: 337.08382463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 396.7±52.0 °C(Predicted)
- pka: 1.72±0.20(Predicted)
1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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